4-(3-methoxybenzyl)-N-(4-methylpyridin-3-yl)thiazol-2-amine hydrochloride

• IUPAC Name: 4-[(3-methoxyphenyl)methyl]-N-(4-methylpyridin-3-yl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C17H17N3OS.ClH/c1-12-6-7-18-10-16(12)20-17-19-14(11-22-17)8-13-4-3-5-15(9-13)21-2;/h3-7,9-11H,8H2,1-2H3,(H,19,20);1H
• InChI Key: MLXAFVJSOPFCME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)NC2=NC(=CS2)CC3=CC(=CC=C3)OC.Cl
• Molecular Formula: C17H18ClN3OS
• Molecular Weight: 347.9 g/mol

Description

Thiazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Molecular Structure Analysis

The imidazole name was reported by Arthur Rudolf Hantzsch (1857–1935) in 1887. 1, 3-diazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Thiazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

Thiadiazole is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic.